Cas no 1355804-30-6 (N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide
• CAS No: 1355804-30-6
• MF: C₁₈H₂₃FN₄O
• MW: 330.399827241898
• CID: 6469705
• PubChem ID: 56785913
• Update Time: 2025-06-08

N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide
• EN300-26685798
• 1355804-30-6
• AKOS033130283

• Inchi： 1S/C18H23FN4O/c1-18(12-20,13-7-8-13)22-16(24)11-21-17-14(19)5-4-6-15(17)23-9-2-3-10-23/h4-6,13,21H,2-3,7-11H2,1H3,(H,22,24)
• InChI Key： WPPVPCONSWWUGM-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NCC(NC(C#N)(C)C1CC1)=O)N1CCCC1

Computed Properties

• Exact Mass: 330.18558953g/mol
• Monoisotopic Mass: 330.18558953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide and Its Significance in Modern Chemical Biology

N-(1-cyano-1-cyclopropylethyl-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide

, with the CAS number 1355804-30-6, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups, including the cyano and fluoro substituents, alongside the pyrrolidinyl moiety, contributes to its distinct chemical properties and biological activities.

The structural design of N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide incorporates elements that are frequently explored in medicinal chemistry for their ability to modulate biological pathways. The presence of the cyano group, for instance, can influence electronic properties and reactivity, making it a valuable component in designing molecules with specific interactions. Meanwhile, the fluoro substituent is well-known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug development.

Moreover, the incorporation of the pyrrolidin-1-yl group adds another layer of complexity to the molecule. Pyrrolidine derivatives are widely recognized for their role in pharmaceuticals due to their ability to form stable hydrogen bonds and interact with biological targets. In particular, the 2-fluoro-6-(pyrrolidin-1-yl)phenyl moiety has been extensively studied for its potential in targeting enzymes and receptors involved in various diseases. This specific arrangement of atoms not only contributes to the molecule's pharmacological profile but also opens up possibilities for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. These tools have been instrumental in understanding how N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide interacts with biological targets. For instance, studies have shown that the fluoro group can significantly alter binding affinities by affecting electronic distributions, while the pyrrolidinyl ring can provide necessary spatial orientation for optimal receptor interaction.

In addition to computational studies, experimental approaches have also been crucial in elucidating the properties of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and dynamics. These findings have not only validated computational predictions but also highlighted key features that can be exploited for therapeutic applications.

The potential applications of N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide extend across multiple therapeutic areas. Its structural features suggest potential activity against enzymes involved in inflammation, cancer, and neurodegenerative diseases. The fluoro group, in particular, has been associated with enhanced bioavailability and prolonged half-life in drug candidates, making it an attractive feature for pharmaceutical development.

One area where this compound shows promise is in the treatment of neurological disorders. The pyrrolidinyl moiety is known to interact with neurotransmitter receptors, which could make it a viable candidate for drugs targeting conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, the cyano group may contribute to modulating oxidative stress pathways, which are often implicated in neurodegenerative processes.

Epidemiological studies have also highlighted the importance of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. The presence of fluorine atoms can lead to increased lipophilicity and reduced metabolic clearance, which are desirable traits for a drug candidate. N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide embodies these characteristics, positioning it as a promising lead compound for further investigation.

As research continues to evolve, interdisciplinary approaches combining synthetic chemistry with biological evaluation will be essential for maximizing the therapeutic potential of this compound. Collaborative efforts between chemists and biologists will facilitate rapid discovery and development pipelines, ensuring that promising candidates like N-(1-cyano-1-cyclopropylethyl)-2-{[2-fluoro-6-(pyrrolidin-1-yl)phenyl]amino}acetamide are translated into effective treatments for patients worldwide.